Cas no 2386150-24-7 (5-carbamoyl-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylthiophene-3-carboxylic acid)

• Product Name: 5-carbamoyl-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylthiophene-3-carboxylic acid
• CAS No: 2386150-24-7
• MF: C₂₂H₁₈N₂O₅S
• MW: 422.453724384308
• CID: 6024336
• PubChem ID: 165893639
• Update Time: 2025-06-09

5-carbamoyl-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylthiophene-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-6737876
• 5-carbamoyl-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylthiophene-3-carboxylic acid
• 2386150-24-7

• Inchi： 1S/C22H18N2O5S/c1-11-17(21(26)27)20(30-18(11)19(23)25)24-22(28)29-10-16-14-8-4-2-6-12(14)13-7-3-5-9-15(13)16/h2-9,16H,10H2,1H3,(H2,23,25)(H,24,28)(H,26,27)
• InChI Key： HIZMGANYIQBEHZ-UHFFFAOYSA-N
• SMILES： S1C(C(N)=O)=C(C)C(C(=O)O)=C1NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 422.09364285g/mol
• Monoisotopic Mass: 422.09364285g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 6
• Complexity: 666
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 147Ų

Additional information on 5-carbamoyl-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylthiophene-3-carboxylic acid

5-Carbamoyl-2-({[(9H-Fluoren-9-yl)methoxy]carbonyl}amino)-4-methylthiophene-3-carboxylic Acid: A Comprehensive Overview

5-Carbamoyl-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylthiophene-3-carboxylic acid (CAS No. 2386150-24-7) is a highly specialized organic compound with significant potential in the fields of medicinal chemistry and materials science. This compound, characterized by its complex structure, has garnered attention due to its unique properties and versatile applications. Recent advancements in synthetic methodologies and computational modeling have further enhanced our understanding of its chemical behavior and functional attributes.

The molecular structure of this compound is notable for its thiophene ring system, which serves as a central scaffold. The thiophene moiety is substituted with a carbamoyl group at position 5, a fluorenylmethoxycarbonylamino group at position 2, and a methyl group at position 4. These substituents collectively contribute to the compound's electronic properties, making it an attractive candidate for various applications. The fluorenylmethoxycarbonyl (Fmoc) group, in particular, is well-known for its role as a protecting group in peptide synthesis, underscoring the compound's relevance in biochemistry.

Recent studies have explored the potential of this compound in drug delivery systems. Its ability to act as a carrier for hydrophobic drugs has been validated through in vitro experiments, demonstrating enhanced solubility and bioavailability. Furthermore, the compound's thiophene ring has been shown to exhibit moderate antioxidant activity, which could be exploited in the development of novel therapeutic agents targeting oxidative stress-related diseases.

In the realm of materials science, this compound has been investigated for its potential as a precursor in the synthesis of advanced materials. Researchers have reported that the Fmoc group can be selectively removed under specific conditions, enabling the formation of functionalized surfaces with tailored properties. This attribute makes it a promising candidate for applications in nanotechnology and surface engineering.

The synthesis of 5-carbamoyl-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylthiophene-3-carboxylic acid involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Key steps include the formation of the thiophene ring via cyclization reactions and the subsequent introduction of substituents through nucleophilic aromatic substitution. Recent advancements in catalytic asymmetric synthesis have further streamlined the production process, improving both yield and purity.

From an environmental perspective, this compound's ecological footprint has been a subject of recent research. Studies indicate that its degradation products are non-toxic under standard conditions, suggesting that it could be safely integrated into industrial processes without posing significant risks to ecosystems.

In conclusion, 5-carbamoyl-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylthiophene-3-carboxylic acid (CAS No. 2386150-24-7) represents a cutting-edge material with diverse applications across multiple disciplines. Its unique chemical structure and functional groups make it an invaluable tool in contemporary research and development efforts. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly significant role in advancing scientific innovation.